Cas no 1805416-39-0 (Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1805416-39-0
• MF: C₁₂H₉BrF₃NO₃
• MW: 352.103973150253
• CID: 4945749
• Update Time: 2025-05-20

Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9BrF3NO3/c1-2-19-11(18)5-9-7(6-17)3-8(4-10(9)13)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： ZJAPXTLIQPHIGF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate

Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1805416-39-0): A Comprehensive Overview

Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate, identified by its CAS number 1805416-39-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, cyano, and trifluoromethoxy substituents, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug development.

The molecular structure of Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate consists of a phenyl ring substituted with various functional groups. The presence of a bromine atom at the 2-position, a cyano group at the 6-position, and a trifluoromethoxy group at the 4-position imparts distinct chemical properties that are of interest to researchers. These substituents not only influence the reactivity and solubility of the compound but also play a crucial role in its potential biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in drug design. The cyano group contributes to the compound's electronic properties, influencing its interaction with biological targets. Together, these features make Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate a compound of considerable interest for further investigation.

One of the most compelling aspects of Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of more complex pharmaceutical agents. The bromine atom, for instance, can be readily functionalized through various cross-coupling reactions, allowing for the introduction of additional pharmacophores. This flexibility makes it an attractive building block for medicinal chemists.

The cyano group also plays a significant role in the chemical behavior of this compound. It can participate in nucleophilic addition reactions, enabling the formation of new carbon-carbon bonds. This reactivity has been leveraged in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. The trifluoromethoxy group further enhances these possibilities by influencing electronic distributions and steric hindrance.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as increased metabolic stability and lipophilicity. In the case of Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate, the trifluoromethoxy group is expected to contribute to these desirable characteristics, making it a valuable component in designing next-generation therapeutics.

The pharmaceutical industry has been particularly interested in compounds that exhibit dual or multi-target activity. This approach allows for the development of drugs that can address multiple aspects of a disease simultaneously, potentially leading to more effective treatments. The structural features of Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate suggest that it may have such capabilities. Further research is needed to fully elucidate its potential biological activities and mechanisms of action.

In conclusion, Ethyl 2-bromo-6-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1805416-39-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and functional groups make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the discovery and design of novel therapeutic agents.